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Compound of Interest

Compound Name: Anti-inflammatory agent 82

Cat. No.: B10799592

Disclaimer: Publicly available information on "Anti-inflammatory agent 82" is extremely limited
and primarily originates from a single 1996 publication. This guide synthesizes all discoverable

data; however, comprehensive experimental details and quantitative analyses are not available
in accessible literature.

Core Compound Information

Anti-inflammatory agent 82 is a synthetic compound identified with potential anti-
inflammatory and analgesic properties.[1][2] Its chemical identity is established as a piperazin-
2-one derivative.

Parameter Details

(32)-1-methyl-3-[2-(4-methylphenyl)-2-oxo-

ethylidene]piperazin-2-one

Chemical Name

CAS Number 178408-16-7
Molecular Formula C14H16N202
Molecular Weight 244.29 g/mol

Biological Activity and Mechanism of Action
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The foundational research by Milyutin et al. (1996) is the sole source describing the biological
activity of Anti-inflammatory agent 82, suggesting potential anti-inflammatory effects.[1][2]
Unfortunately, the specific mechanism of action has not been elucidated in any subsequent
accessible studies. Based on the activities of other piperazine-containing compounds, a
hypothetical mechanism could involve the modulation of inflammatory pathways, such as
inhibition of pro-inflammatory cytokine production or interference with cyclooxygenase (COX)
enzymes. However, this remains speculative without direct experimental evidence.

Quantitative Data Summary

A comprehensive search of scientific databases and chemical supplier information did not yield
any specific quantitative data regarding the anti-inflammatory potency of agent 82. Information
such as ICso or ECso values, percentage of inhibition in specific assays, or in vivo efficacy data
is not publicly available.

Experimental Protocols

Detailed experimental protocols from the original 1996 study are not accessible. For
researchers interested in evaluating this compound, standard protocols for assessing anti-
inflammatory agents are recommended.

General Workflow for In Vitro Evaluation
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Caption: A general experimental workflow for the in-vitro evaluation of Anti-inflammatory
agent 82.

Hypothetical Signaling Pathway

While the exact pathway is unknown, a common target for anti-inflammatory compounds is the
NF-kB signaling cascade, which is a central regulator of inflammation.
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Caption: A hypothetical signaling pathway illustrating a potential mechanism of action for Anti-
inflammatory agent 82.

Conclusion for Research Applications

Anti-inflammatory agent 82 represents a poorly characterized molecule with anecdotal anti-
inflammatory potential. Its primary value for researchers lies in its novelty and the opportunity
for foundational discovery. Any research project utilizing this compound will require extensive
initial validation to confirm its biological activity and elucidate its mechanism of action. Due to
the lack of existing data, it should be considered a candidate for exploratory screening and
novel mechanism-of-action studies rather than a well-defined tool for established inflammatory
models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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